Cas no 187324-66-9 ((1R,2S)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate)

(1R,2S)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl propionate is a chiral auxiliary or intermediate widely utilized in asymmetric synthesis. Its rigid, sterically hindered structure, featuring a mesitylenesulfonyl (Mts) protecting group and a benzyl-substituted amine, enhances stereocontrol in catalytic reactions. The compound’s well-defined (1R,2S) configuration ensures high enantioselectivity, making it valuable for constructing complex chiral molecules in pharmaceuticals and fine chemicals. The propionate ester group improves solubility in organic solvents, facilitating reaction handling. Its stability under diverse conditions and compatibility with various reagents underscore its utility in multi-step syntheses. This compound is particularly advantageous for applications requiring precise chiral induction and robust functional group protection.
(1R,2S)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate structure
187324-66-9 structure
Product Name:(1R,2S)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate
CAS No:187324-66-9
MF:C28H33NO4S
MW:479.630926847458
MDL:MFCD02093490
CID:115003
PubChem ID:87575456
Update Time:2025-11-03

(1R,2S)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,2,4,6-trimethyl-N-[(1S,2R)-1-methyl-2-(1-oxopropoxy)-2-phenylethyl]-N-(phenylmethyl)-
    • Propionic Acid (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester[Reagent for anti-selective asymmetric aldol reaction]
    • (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Propionate [Reagent for anti-selective asymmetric aldol reaction]
    • Benzenesulfonamide,2,4,6-trimethyl-N-[(1S,2R)-1-methyl-2-(1-oxopropoxy)-2-phenylethyl]-N-(phen...
    • Propionic Acid (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester[Reagent f...
    • (1R,2S)-2-(N-benzyl-2,4,6-trimethylphe
    • (1R,2S)-2-(N-benzyl-N-mesitylenesulfonyl)amino-1-phenyl-1-propyl propionate
    • (1R,2S)-2-[N-benzyl-N-(mesitylenesulfonyl)-amino]-1-phenyl-1-propyl propionate
    • (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Propionate
    • (1R,2S)-N-Benzyl-N-(mesitylenesulfonyl)-O-propionylnorephedrine
    • 187
    • 18732
    • ANW-41997
    • P1371
    • Propionic Acid (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester
    • Masamune reagent
    • [Reagent for anti-selective asyMMetric aldol reaction]
    • (1R,2S)-2-[N-Benzyl-N-(Mesitylenesulfonyl)aMino]-1-phenylpropyl Propionate (1R,2S)-2-(N-Benzyl-2,4,6-trimethylphenylsulfonamido)-1-phenylpropyl propionate
    • (+)-2,4,6-Trimethyl-N-[(1S,2R)-1-methyl-2-(1-oxopropoxy)-2-phenylethyl]-N-(phenylmethyl)benzenesulfonamide
    • Propionic Acid (1R,2S)-2-[N-Ben
    • (1R,2S)-2-(N-Benzyl-2,4,6-trimethylphenylsulfonamido)-1-phenylpropyl propionate
    • Propionic Acid (1R,2S)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl Ester [Reagent for anti-selective asymmetric aldol reaction]
    • AK202214
    • (1R,2S)-N-Benzyl-N-(mesitylenesulfonyl)-O-propion
    • 187324-66-9
    • AS-73646
    • [(1R,2S)-2-[benzyl-(2,4,6-trimethylphenyl)sulfonylamino]-1-phenylpropyl] propanoate
    • MFCD02093490
    • (1R,2S)-2-[Benzyl(2,4,6-trimethylbenzene-1-sulfonyl)amino]-1-phenylpropyl propanoate
    • AKOS027252935
    • DTXSID60458200
    • T71998
    • (1R,2S)-2-(N-Benzyl-2,4,6-trimethylphenylsulfonamido)-1-phenylpropylpropionate
    • SCHEMBL17053684
    • Propionic acid(1R,2S)-2-[n-benzyl-N-(mesitylenesulfonyl)amino]-1-phenylpropyl ester
    • J-012057
    • (1R,2S)-2-(N-BENZYL2,4,6-TRIMETHYLBENZENESULFONAMIDO)-1-PHENYLPROPYL PROPANOATE
    • WNCDSLPLRUHTTL-HOFKKMOUSA-N
    • (1R,2S)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate
    • MDL: MFCD02093490
    • Inchi: 1S/C28H33NO4S/c1-6-26(30)33-27(25-15-11-8-12-16-25)23(5)29(19-24-13-9-7-10-14-24)34(31,32)28-21(3)17-20(2)18-22(28)4/h7-18,23,27H,6,19H2,1-5H3/t23-,27-/m0/s1
    • InChI Key: WNCDSLPLRUHTTL-HOFKKMOUSA-N
    • SMILES: S(C1C(C)=CC(C)=CC=1C)(N(CC1C=CC=CC=1)[C@@H](C)[C@@H](C1C=CC=CC=1)OC(CC)=O)(=O)=O

Computed Properties

  • Exact Mass: 479.21319
  • Monoisotopic Mass: 479.21302971g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 724
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6
  • Topological Polar Surface Area: 72.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.163±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 147.0 to 150.0 deg-C
  • Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
  • PSA: 63.68
  • Solubility: Not determined

(1R,2S)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenylpropyl Propionate Pricemore >>

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